molecular formula C10H9NO5S B1423854 4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylic acid CAS No. 88741-92-8

4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylic acid

Cat. No.: B1423854
CAS No.: 88741-92-8
M. Wt: 255.25 g/mol
InChI Key: HTZOXRHYFAORSJ-UHFFFAOYSA-N
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Description

4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylic acid is a research compound with the molecular formula C10H9NO5S and a molecular weight of 255.25 g/mol . It is also an impurity found in meloxicam .

Scientific Research Applications

Antifungal and Immunomodulating Activities

1,4-Benzothiazine azole derivatives have shown significant in vitro and in vivo antifungal activities against Candida species. These derivatives' antifungal activity is linked to specific chemical characteristics, including ether substitution at the side chain. Furthermore, these compounds exhibit immunomodulating activities, enhancing their in vivo efficacy through both direct antifungal effects and the stimulation of protective immune responses (Schiaffella & Vecchiarelli, 2001).

Synthetic Strategies and Therapeutic Potential

Benzothiazine is a critical heterocyclic compound with a variety of industrial uses and therapeutic potentials. It has been identified as a potential candidate for treating diseases such as cancer, hypertension, and microbial infections. Various synthetic strategies for benzothiazine derivatives have been discussed, emphasizing the role of these compounds in drug discovery (Mir, Dar, & Dar, 2020).

Biological Activities and Structure-Activity Relationship

1,4-Benzothiazine and its analogues are recognized for their versatile biological activities, including antipsychotic effects. Synthetic chemists have developed numerous routes for synthesizing 1,4-Benzothiazine analogues that exhibit activities through multiple mechanisms. The structure-activity relationship (SAR) among these compounds is critical for designing effective therapeutic agents, especially in regulating various types of cancer (Rai, Singh, Raj, & Saha, 2017).

Amyloid Imaging in Alzheimer's Disease

Certain benzothiazine derivatives have been studied for their potential in amyloid imaging within the brain of Alzheimer's disease patients. These studies aim at early detection and evaluation of new antiamyloid therapies, contributing to understanding the pathophysiological mechanisms and time course in amyloid deposits (Nordberg, 2007).

Biomass-derived Applications in Drug Synthesis

Levulinic acid (LEV), derived from biomass, showcases the potential for drug synthesis, including those involving benzothiazine derivatives. LEV's versatility in drug synthesis stems from its functional groups, which facilitate the production of cost-effective and cleaner reactions. The review highlights LEV's application in cancer treatment and the synthesis of medically relevant derivatives (Zhang et al., 2021).

Properties

IUPAC Name

4-hydroxy-2-methyl-1,1-dioxo-1λ6,2-benzothiazine-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9NO5S/c1-11-8(10(13)14)9(12)6-4-2-3-5-7(6)17(11,15)16/h2-5,12H,1H3,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HTZOXRHYFAORSJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=C(C2=CC=CC=C2S1(=O)=O)O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9NO5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20715801
Record name 4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20715801
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

255.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

88741-92-8
Record name 2H-1,2-Benzothiazine-3-carboxylic acid, 4-hydroxy-2-methyl-, 1,1-dioxide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0088741928
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20715801
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2H-1,2-BENZOTHIAZINE-3-CARBOXYLIC ACID, 4-HYDROXY-2-METHYL-, 1,1-DIOXIDE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UW2JN74TJL
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods

Procedure details

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CN1C(C(=O)OC2CCCCC2)=C(O)c2ccccc2S1(=O)=O
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylic acid
Reactant of Route 2
4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylic acid
Reactant of Route 3
4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylic acid
Reactant of Route 4
4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylic acid
Reactant of Route 5
4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylic acid
Reactant of Route 6
4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylic acid

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